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Abstract
This technical guide provides a comprehensive overview of the novel antifungal agent

designated as "Antifungal agent 77," with the molecular formula C21H18FN5O2. This

document details its chemical properties, synthesis, and biological activities, including its

antifungal and insecticidal properties, as well as its toxicological profile. The information

presented is collated from the primary scientific literature to support further research and

development of this compound as a potential agrochemical or therapeutic agent. All

quantitative data is summarized in structured tables, and detailed experimental protocols are

provided. Visualizations of the synthetic pathway and experimental workflows are included to

facilitate understanding.

Introduction
Antifungal agent 77, also identified as compound 13h in the primary literature, is a novel

benzamide derivative containing a 1,2,4-oxadiazole-linked pyrazole moiety.[1] This compound

has demonstrated significant potential as a broad-spectrum antifungal agent, with additional

insecticidal properties. This guide serves as a central repository of technical information on

Antifungal agent 77, intended to provide researchers and drug development professionals

with the necessary data to evaluate its potential and design future studies.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Antifungal agent 77 is presented in

Table 1.

Table 1: Chemical and Physical Properties of Antifungal Agent 77

Property Value Reference

IUPAC Name

N-(4-fluorophenyl)-2-(3-(1-

methyl-1H-pyrazol-5-yl)-1,2,4-

oxadiazol-5-yl)benzamide

[1]

Molecular Formula C21H18FN5O2 [2][3][4]

Molecular Weight 391.4 g/mol [1][3]

CAS Number 2863678-89-9 [2][3][4]

Canonical SMILES

CN1C=CC=C1C2=NC(=C(C=

CC=C3)C3=C2)C(=O)NC4=C

C=C(F)C=C4

[2]

Appearance Not Reported

Solubility Not Reported

Synthesis
The synthesis of Antifungal agent 77 (compound 13h) is achieved through a multi-step

process, as detailed in the primary literature. A generalized workflow for the synthesis is

depicted in the following diagram.
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Synthesis of Antifungal Agent 77

Starting Materials:
1-methyl-1H-pyrazole-5-carbohydrazide

2-cyanobenzoyl chloride

Intermediate A:
N'-(2-cyanobenzoyl)-1-methyl-1H-pyrazole-5-carbohydrazide

Acylation

Intermediate B:
5-(2-cyanophenyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole

Cyclization

Antifungal Agent 77 (Compound 13h):
N-(4-fluorophenyl)-2-(3-(1-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-5-yl)benzamide

Hydrolysis and Amidation

Click to download full resolution via product page

Caption: Synthetic pathway for Antifungal Agent 77.

Detailed Experimental Protocol for Synthesis
The following protocol is a generalized representation based on standard organic synthesis

techniques for similar compounds, as the primary source provides limited step-by-step detail.

Step 1: Synthesis of N'-(2-cyanobenzoyl)-1-methyl-1H-pyrazole-5-carbohydrazide

(Intermediate A)

Dissolve 1-methyl-1H-pyrazole-5-carbohydrazide in a suitable aprotic solvent (e.g.,

dichloromethane or tetrahydrofuran).

Cool the solution to 0 °C in an ice bath.
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Add a base (e.g., triethylamine or pyridine) to the solution.

Slowly add a solution of 2-cyanobenzoyl chloride in the same solvent.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete, as monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and extract the product with an organic

solvent.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of 5-(2-cyanophenyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole

(Intermediate B)

Suspend Intermediate A in a suitable solvent (e.g., toluene or xylene).

Add a dehydrating agent (e.g., phosphorus oxychloride or triphenylphosphine with a halogen

source).

Heat the reaction mixture at reflux for several hours, monitoring the progress by TLC.

After completion, cool the reaction mixture and carefully quench with a saturated sodium

bicarbonate solution.

Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium

sulfate.

Filter and concentrate the solvent under reduced pressure.

Purify the resulting solid by column chromatography.

Step 3: Synthesis of Antifungal Agent 77 (Compound 13h)

Dissolve Intermediate B in a suitable solvent mixture (e.g., ethanol and water).
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Add a strong base (e.g., sodium hydroxide or potassium hydroxide) and heat the mixture to

hydrolyze the nitrile group to a carboxylic acid.

After hydrolysis is complete (monitored by TLC or LC-MS), acidify the reaction mixture to

precipitate the carboxylic acid intermediate.

Isolate the carboxylic acid by filtration and dry.

Activate the carboxylic acid using a coupling agent (e.g., thionyl chloride to form the acyl

chloride, or a carbodiimide reagent like EDC with HOBt).

In a separate flask, dissolve 4-fluoroaniline in an aprotic solvent with a base (e.g.,

triethylamine).

Slowly add the activated carboxylic acid derivative to the aniline solution at 0 °C.

Allow the reaction to proceed at room temperature until completion.

Work up the reaction by washing with dilute acid, saturated sodium bicarbonate, and brine.

Dry the organic layer, concentrate, and purify the final product by column chromatography or

recrystallization to yield Antifungal Agent 77.

Biological Activity
Antifungal agent 77 has been evaluated for its antifungal and insecticidal activities.

Antifungal Activity
The compound exhibits potent antifungal activity against a range of phytopathogenic fungi. A

summary of its inhibitory effects is presented in Table 2.

Table 2: Antifungal Activity of Antifungal Agent 77

Fungal Species
Concentration
(mg/L)

Inhibition Rate (%) Reference

Pyricularia oryzae 50 88.9 [1]
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The following protocol is based on the mycelial growth rate method commonly used for

evaluating antifungal activity.

Preparation of Fungal Cultures: The test fungus, Pyricularia oryzae, is cultured on potato

dextrose agar (PDA) plates at 25-28 °C for 5-7 days to obtain fresh mycelia.

Preparation of Test Compound Solutions: Antifungal agent 77 is dissolved in a suitable

solvent (e.g., DMSO) to prepare a stock solution. Serial dilutions are made to obtain the

desired final concentrations.

Poisoned Food Technique:

The appropriate volume of the test compound solution is added to molten PDA medium to

achieve the final concentration (e.g., 50 mg/L). An equivalent volume of the solvent is

added to the control plates.

The medium is poured into sterile Petri dishes and allowed to solidify.

Inoculation: A mycelial disc (typically 5 mm in diameter) is taken from the edge of an actively

growing fungal culture and placed at the center of the PDA plates (both control and treated).

Incubation: The inoculated plates are incubated at 25-28 °C in the dark.

Data Collection: The colony diameter is measured in two perpendicular directions at regular

intervals (e.g., every 24 hours) until the fungal growth in the control plate reaches the edge

of the dish.

Calculation of Inhibition Rate: The percentage of mycelial growth inhibition is calculated

using the following formula:

Inhibition (%) = [(C - T) / C] * 100

Where C is the average diameter of the fungal colony in the control group, and T is the

average diameter of the fungal colony in the treatment group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b12372746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antifungal Activity Assay Workflow

Fungal Culture Preparation
(Pyricularia oryzae on PDA)

Inoculation
(Mycelial disc on PDA plates)

Test Compound Preparation
(Antifungal Agent 77 in DMSO)

Poisoned Food Technique
(Compound mixed with PDA)

Incubation
(25-28 °C in the dark)

Data Collection
(Colony diameter measurement)

Calculation of Inhibition Rate

Click to download full resolution via product page

Caption: Workflow for the antifungal activity assay.

Insecticidal Activity
Antifungal agent 77 has also demonstrated insecticidal activity against several lepidopteran

pests. The available data is summarized in Table 3.

Table 3: Insecticidal Activity of Antifungal Agent 77
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Insect Species
Concentration
(µg/mL)

Mortality Rate (%) Reference

Mythimna separata 500 30 [1]

Helicoverpa armigera 500 25 [1]

Ostrinia nubilalis 500 40 [1]

Spodoptera frugiperda 500 25 [1]

The following is a generalized protocol for a diet incorporation bioassay used to assess

insecticidal activity.

Insect Rearing: Larvae of the target insect species are reared on an artificial diet under

controlled conditions (e.g., 25 ± 1 °C, 60-70% relative humidity, and a 16:8 h light:dark

photoperiod).

Preparation of Test Diet: A stock solution of Antifungal agent 77 in a suitable solvent is

prepared. This is then incorporated into the artificial diet at the desired concentrations (e.g.,

500 µg/mL). A control diet containing only the solvent is also prepared.

Bioassay:

The treated and control diets are dispensed into the wells of a multi-well bioassay plate.

One larva of a specific instar (e.g., third instar) is placed in each well.

The plates are sealed with a breathable membrane.

Incubation: The bioassay plates are maintained under the same controlled conditions as for

insect rearing.

Data Collection: Larval mortality is assessed after a specific period (e.g., 48 or 72 hours).

Larvae that are unable to move when prodded with a fine brush are considered dead.

Data Analysis: The mortality rate is calculated for each concentration.
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Insecticidal Activity Assay Workflow

Insect Rearing
(e.g., Mythimna separata)

Bioassay Setup
(Larvae placed on treated diet)

Diet Preparation
(Compound incorporated into artificial diet)

Incubation
(Controlled environmental conditions)

Mortality Assessment

Calculation of Mortality Rate

Click to download full resolution via product page

Caption: Workflow for the insecticidal activity assay.

Toxicology
The acute toxicity of Antifungal agent 77 was evaluated using a zebrafish embryo model.

Table 4: Acute Toxicity of Antifungal Agent 77 in Zebrafish Embryos

Parameter Value Reference

LC50 (96 h) 2.43 µg/mL [1]
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Detailed Experimental Protocol for Zebrafish Embryo
Toxicity Assay
The following protocol is based on the OECD Test Guideline 236 for Fish Embryo Acute Toxicity

(FET).

Zebrafish Maintenance and Egg Collection: Adult zebrafish are maintained under standard

laboratory conditions. Fertilized eggs are collected shortly after spawning.

Exposure Solutions: A stock solution of Antifungal agent 77 is prepared in a suitable

solvent. A series of dilutions are made in embryo medium to obtain the desired test

concentrations. A solvent control is also prepared.

Exposure: Healthy, fertilized embryos at the 2-4 cell stage are selected and placed

individually into the wells of a 24-well plate containing the test or control solutions.

Incubation: The plates are incubated at 26 ± 1 °C with a 12:12 h light:dark cycle for 96 hours.

Observation: Embryos are observed at 24, 48, 72, and 96 hours post-fertilization for lethal

endpoints, including coagulation of the embryo, lack of somite formation, non-detachment of

the tail, and absence of heartbeat.

Data Analysis: The cumulative mortality at each concentration is recorded at 96 hours. The

LC50 value (the concentration that is lethal to 50% of the embryos) is calculated using

appropriate statistical methods (e.g., probit analysis).

Mechanism of Action (Hypothesized)
The precise mechanism of action for Antifungal agent 77 has not been elucidated in the

available literature. However, based on its structural components, a plausible hypothesis can

be formulated. The molecule contains three key pharmacophores: a benzamide, a 1,2,4-

oxadiazole, and a pyrazole.

Benzamide Moiety: Benzamide fungicides are known to disrupt the assembly of β-tubulin

during mitosis, leading to the inhibition of cell division in fungi.[5]
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Pyrazole Moiety: Many pyrazole-containing fungicides, particularly pyrazole carboxamides,

are known to be potent inhibitors of succinate dehydrogenase (SDHI) in the mitochondrial

respiratory chain (Complex II).[3][6] This inhibition disrupts cellular energy production.

1,2,4-Oxadiazole Moiety: This heterocyclic ring is a versatile scaffold found in various

pesticides and pharmaceuticals and can contribute to the overall biological activity and

physicochemical properties of the molecule.[7]

Given this, it is plausible that Antifungal agent 77 may have a multi-target mechanism of

action or that one of these pharmacophores dominates its antifungal effect. Further research,

such as enzyme inhibition assays and transcriptomic studies, is required to determine the

specific molecular target(s).

Hypothesized Mechanism of Action

Potential Cellular Targets

Resulting Cellular Effects

Antifungal Agent 77

β-Tubulin

Benzamide Moiety

Succinate Dehydrogenase
(Complex II)

Pyrazole Moiety

Disruption of Mitosis Inhibition of Cellular Respiration

Fungal Cell Death

Click to download full resolution via product page

Caption: Hypothesized mechanism of action for Antifungal Agent 77.
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Conclusion and Future Directions
Antifungal agent 77 (C21H18FN5O2) is a promising new chemical entity with significant

antifungal and insecticidal activities. Its potent inhibition of Pyricularia oryzae suggests its

potential as an agricultural fungicide. The available toxicological data provides an initial

assessment of its safety profile.

Future research should focus on:

Elucidating the precise mechanism of action.

Expanding the evaluation of its antifungal and insecticidal spectrum against a wider range of

pests and pathogens.

Conducting further toxicological studies to assess its safety for non-target organisms and the

environment.

Optimizing the synthesis process for potential large-scale production.

Investigating the structure-activity relationships to design even more potent and selective

analogues.

This technical guide provides a solid foundation for these future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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